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For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisobutylphosphine (TIBP) is a versatile organophosphorus compound with significant
applications in organic synthesis and materials science. As a member of the trialkylphosphine
family, it is recognized for its strong nucleophilicity and steric bulk, which make it an effective
ligand in transition metal-catalyzed reactions and a useful reagent in various organic
transformations. This technical guide provides an in-depth overview of the CAS number,
physical properties, synthesis, handling procedures, and key applications of
triisobutylphosphine, tailored for professionals in research and drug development.

CAS Number and Physical Properties

Triisobutylphosphine is identified by the CAS Number 4125-25-1.[1][2] Its physical and
chemical properties are summarized in the table below, providing essential data for its use in a
laboratory or industrial setting.
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Property Value Reference(s)
Chemical Formula C12H27P [2]
Molecular Weight 202.32 g/mol [1]
Appearance Colorless to faint yellow liquid [3]
Density 0.811 g/mL at 25 °C [1]
Boiling Point 126 °C at 50 mmHg [1]

Refractive Index (n20/D)

1.451

[1]

Soluble in non-polar organic

solvents (e.g., hexane,

Solubility _ [3]
toluene, ether). Insoluble in
water.

Purity (typical) >90% (GC) [1]

Synthesis of Triisobutylphosphine

The most common and effective method for the synthesis of triisobutylphosphine is through

the reaction of a Grignard reagent, isobutylmagnesium bromide, with phosphorus trichloride.[4]

[5] This method allows for the formation of the phosphorus-carbon bonds necessary to produce

the desired trialkylphosphine.

Experimental Protocol: Synthesis via Grighard Reaction

Materials:

Magnesium turnings

Isobutyl bromide

Phosphorus trichloride (PCIs)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Anhydrous solvent for dilution (e.g., diethyl ether or THF)
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o Saturated aqueous ammonium chloride (NH4Cl) solution
¢ Anhydrous sodium sulfate (Naz2S0a)

» Nitrogen or Argon gas for inert atmosphere

Procedure:

e Preparation of the Grignard Reagent:

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, place magnesium turnings. The entire apparatus
should be under an inert atmosphere (nitrogen or argon).

o Add a small amount of a solution of isobutyl bromide in anhydrous diethyl ether or THF to
the magnesium turnings.

o Initiate the reaction by gentle heating if necessary. Once the reaction starts, add the
remaining isobutyl bromide solution dropwise at a rate that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture at room temperature until the
magnesium is consumed. The resulting greyish solution is the isobutylmagnesium bromide
Grignard reagent.

o Reaction with Phosphorus Trichloride:
o Cool the Grignard reagent solution in an ice-salt or dry ice-acetone bath.

o In a separate flask, prepare a solution of phosphorus trichloride in anhydrous diethyl ether
or THF.

o Add the phosphorus trichloride solution dropwise to the cooled and vigorously stirred
Grignard reagent. The temperature should be carefully controlled during this exothermic
addition.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or overnight to ensure the reaction goes to completion.[4]
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e Work-up and Isolation:

o Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a
saturated aqueous solution of ammonium chloride.[4]

o Separate the organic layer. Extract the aqueous layer with diethyl ether or another suitable
organic solvent.

o Combine the organic extracts and dry them over anhydrous sodium sulfate.
o Filter the solution to remove the drying agent.
e Purification:

o The crude triisobutylphosphine is purified by vacuum distillation.[6][7] Due to its
pyrophoric nature, this step must be performed with extreme caution under an inert
atmosphere.

o Collect the fraction corresponding to the boiling point of triisobutylphosphine (126 °C at
50 mmHg).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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